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Compound of Interest

Compound Name: Lutetium trifluoride

Cat. No.: B082217 Get Quote

Lutetium Trifluoride: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the fundamental chemical properties

of Lutetium Trifluoride, an inorganic compound with applications in ceramics, glass,

phosphors, and lasers.[1][2]

Core Chemical Identifiers and Properties
Lutetium Trifluoride is an inorganic compound that consists of the rare earth element lutetium

and fluorine.[2][3] It is a white, crystalline solid or powder.[4][5][6] The quantitative chemical

data for this compound are summarized below.
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Property Value Source

Chemical Formula LuF₃ [1][3][4][5][6][7]

Molecular Weight 231.96 g/mol [1][5][6]

231.9620 g/mol [7]

231.97 g/mol [3]

CAS Registry Number 13760-81-1 [4][5][7]

Appearance White powder/crystalline solid [3][4][5]

Melting Point 1182 °C [1][4]

Boiling Point 2200 °C [3][4]

Density 8.30 g/cm³ (8300 kg/m ³) [4]

Methodological Note
The chemical formula and molecular weight of Lutetium Trifluoride are established based on

the principles of chemical nomenclature and stoichiometry. The molecular weight is calculated

from the atomic weights of its constituent elements: Lutetium (Lu) and Fluorine (F). These

values are standardized and widely published in chemical databases such as the NIST

Chemistry WebBook, PubChem, and by commercial suppliers.[7][8] Experimental verification

for known compounds like this is typically performed using techniques such as mass

spectrometry, though detailed protocols for such a fundamental analysis are beyond the scope

of this document.

Logical Relationship Diagram
A visualization for a chemical formula is not applicable as it does not represent a signaling

pathway, experimental workflow, or a complex logical relationship. The structure is a simple

ionic compound, and its identity is best represented by the chemical formula itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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